Cas no 89607-11-4 (4-bromo-1-methyl-5-nitro-1H-pyrazole)

• Product Name: 4-bromo-1-methyl-5-nitro-1H-pyrazole
• CAS No: 89607-11-4
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• MDL: MFCD00460856
• CID: 595117
• PubChem ID: 1214117
• Update Time: 2024-10-26

4-bromo-1-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-1-methyl-5-nitro-
• 4-bromo-1-methyl-5-nitro-1H-pyrazole
• 4-Bromo-1-ethyl-5-nitro-1H-pyrazole
• 4-bromo-1-methyl-5-nitropyrazole
• 4-Bromo-1-methyl-5-nitro-1H-pyrazole (ACI)
• STL322824
• DA-21453
• AG-690/09407010
• DTXSID90361036
• CS-0036669
• 4-bromo-5-nitro-1-methyl-1H-pyrazole
• AS-77317
• MFCD00460856
• 89607-11-4
• AKOS022121407
• SY078112
• CS1098

• MDL： MFCD00460856
• Inchi： 1S/C4H4BrN3O2/c1-7-4(8(9)10)3(5)2-6-7/h2H,1H3
• InChI Key： VRXGHSCAAADKCM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1N(C)N=CC=1Br)=O

Computed Properties

• Exact Mass: 204.94869g/mol
• Monoisotopic Mass: 204.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų